3-cyclobutyl-4-hydroxy-1-phenyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one

• IUPAC Name: 3-cyclobutyl-4-hydroxy-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C16H15N3O2/c20-12-9-13(21)17-16-14(12)15(10-5-4-6-10)18-19(16)11-7-2-1-3-8-11/h1-3,7-10H,4-6H2,(H2,17,20,21)
• InChI Key: DILZMEIFLZCHKT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=NN(C3=C2C(=CC(=O)N3)O)C4=CC=CC=C4
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

The compound is a derivative of 1H-pyrazolo[3,4-b]pyridine. These types of compounds are often studied for their potential in medical applications, particularly as inhibitors for various types of receptors.

Synthesis Analysis

While specific synthesis methods for this compound were not found, 1H-pyrazolo[3,4-b]pyridine derivatives are generally synthesized according to methods that assemble the pyrazolopyridine system. The advantages and drawbacks of these methods are considered during the synthesis process.

Scientific Research Applications

FGFR Inhibition in Cancer Therapy

• Abnormal activation of fibroblast growth factor receptors (FGFRs) is implicated in various tumor types. Researchers have explored 3-cyclobutyl-4-hydroxy-1-phenyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one derivatives as potential FGFR inhibitors. .

PPARα Activation for Dyslipidemia Treatment

• The compound’s structural features make it an interesting scaffold for peroxisome proliferator-activated receptor alpha (PPARα) agonists. PPARα plays a crucial role in lipid metabolism. .

Anti-Inflammatory Properties

• Some studies suggest that derivatives of this compound exhibit anti-inflammatory effects. .

Anticancer Activity

• While not extensively studied, there are indications that this compound may possess anticancer properties. .

Neuroprotective Potential

• Preliminary studies have hinted at the neuroprotective effects of derivatives related to this compound. .

Medicinal Chemistry and Drug Design

• Researchers have used computational methods to explore the structure-activity relationships of 3-cyclobutyl-4-hydroxy-1-phenyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one derivatives. .

Mechanism of Action

While the specific mechanism of action for this compound was not found, similar compounds have been reported to have potent activities against various types of receptors, such as fibroblast growth factor receptors (FGFRs).

Future Directions

While specific future directions for this compound were not found, research into 1H-pyrazolo[3,4-b]pyridine derivatives is ongoing, with a focus on developing these compounds for potential medical applications.